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Compound of Interest

Compound Name: D-Tyrosine-d7

Cat. No.: B12316010

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of D-Tyrosine-d7, a deuterated form of the non-essential amino
acid D-Tyrosine. This document outlines commercial suppliers, pricing, and key technical data
to support its application in scientific research.

D-Tyrosine-d7 is a valuable tool in metabolic research, pharmacokinetic studies, and as an
internal standard for mass spectrometry-based applications. The incorporation of seven
deuterium atoms provides a distinct mass shift, enabling sensitive and accurate quantification
in complex biological matrices.

Commercial Suppliers and Pricing

A critical aspect for researchers is the accessibility and cost of specialized reagents. The
following table summarizes the currently available commercial suppliers and pricing for D-
Tyrosine-d7 (CAS: 1426174-46-0). Prices are subject to change and may not include shipping
and handling fees.
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Product Available
. Catalog .
Supplier Name/Synony CAS Number Quantities &
Number .
ms Pricing
1 mg: $60 USD5
MedChemExpres )
D-Tyrosine-d7 1426174-46-0 HY-Y0444S2 mg: $135 USD10
S
mg: $220 USD[1]
10 mg: $207.22
Cenmed D-Tyrosine-d 1426174-46-0 C007B-615417 USD (List Price:
$230.25)[2]
D-4-
Toronto o ]
Hydroxyphenyl- Pricing available
Research _ 1426174-46-0 T966374
] d4-alanine-2,3,3- upon request.[3]
Chemicals (TRC)
d3
) Pricing available
ChemScene D-Tyrosine-d7 1426174-46-0 CS-0438452
upon request.
_ MCE-HY- Pricing available
BIOZOL D-Tyrosine-d7 1426174-46-0
Y0444S2 upon request.

Physicochemical Properties

Understanding the fundamental properties of D-Tyrosine-d7 is essential for its proper handling,
storage, and application in experimental settings.
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Property Value

Molecular Formula CoH4D7NO3

Molecular Weight 188.23 g/mol

IUPAC Name (2R)-2-amino-2,3,3-trideuterio-3-(2,3,5,6-
tetradeuterio-4-hydroxyphenyl)propanoic acid

Synonyms D-Tyrosine-a,(3,B,2,3,5,6-d7, D-Tyrosine-D7[4]

Appearance White to off-white solid

Storage Recommended storage at room temperature.

Experimental Protocols

While specific experimental protocols for D-Tyrosine-d7 are not extensively published, its use
as an internal standard in mass spectrometry is a primary application. Below is a generalized
workflow for its use in a quantitative LC-MS/MS analysis.
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Caption: Generalized workflow for the use of D-Tyrosine-d7 as an internal standard in LC-
MS/MS analysis.

Signaling Pathways

D-Tyrosine itself is known to interact with various biological pathways, although the specific
signaling cascades directly modulated by D-Tyrosine are less characterized than its L-isomer
counterpart. Research has indicated that D-Tyrosine can negatively regulate melanin synthesis
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by inhibiting tyrosinase activity.[1] The diagram below illustrates a simplified overview of the
melanin synthesis pathway and the inhibitory role of D-Tyrosine.
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Caption: Simplified diagram of the melanin synthesis pathway showing the inhibitory effect of
D-Tyrosine on Tyrosinase.

Safety and Handling

Based on the Safety Data Sheet for D-Tyrosine, the compound is considered a hazardous
substance. It may cause skin, eye, and respiratory irritation.[5] Appropriate personal protective
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equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this
compound. Work should be conducted in a well-ventilated area or under a fume hood. For
detailed safety information, please refer to the supplier-specific Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to D-Tyrosine-d7 for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12316010#commercial-suppliers-and-pricing-for-d-
tyrosine-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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